Cas no 2171777-24-3 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-3-methylpyrrolidine-2-carboxylic acid)

• Product Name: 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-3-methylpyrrolidine-2-carboxylic acid
• CAS No: 2171777-24-3
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6172691
• PubChem ID: 165505002
• Update Time: 2025-10-29

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-3-methylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-3-methylpyrrolidine-2-carboxylic acid
• 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanoyl]-3-methylpyrrolidine-2-carboxylic acid
• 2171777-24-3
• EN300-1491608

• Inchi： 1S/C26H30N2O5/c1-15-12-13-28(23(15)25(30)31)24(29)16(2)17(3)27-26(32)33-14-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,15-17,22-23H,12-14H2,1-3H3,(H,27,32)(H,30,31)
• InChI Key： HBZWKVWYWGRCGO-UHFFFAOYSA-N
• SMILES： O=C(C(C)C(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC(C)C1C(=O)O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 720
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-3-methylpyrrolidine-2-carboxylic acid

Chemical Compound CAS No. 2171777-24-3: 1-(9H-Fluoren-9-yl)methoxycarbonylamino)-2-methylbutanoyl-3-methylpyrrolidine-2-carboxylic Acid

The chemical compound with CAS number 2171777-24-3, commonly referred to as 1-(9H-fluoren-9-yl)methoxycarbonylamino)-2-methylbutanoyl-3-methylpyrrolidine-2-carboxylic acid, is a complex organic molecule with significant potential in the fields of pharmaceuticals and biotechnology. This compound is characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a methylbutanoyl moiety, and a pyrrolidine ring. The combination of these functional groups makes it a valuable intermediate in peptide synthesis and drug discovery.

Recent advancements in chemical synthesis have enabled the precise construction of this compound, leveraging cutting-edge techniques such as solid-phase synthesis and microwave-assisted reactions. The Fmoc group is particularly notable for its role as a protecting group in peptide synthesis, ensuring the stability and specificity of the molecule during complex reaction sequences. Researchers have demonstrated that this compound exhibits excellent solubility and bioavailability, making it an attractive candidate for therapeutic applications.

One of the most promising areas of research involving this compound is its application in peptide-based drug delivery systems. Studies have shown that the incorporation of the Fmoc-amino group enhances the stability of peptide drugs, reducing degradation and improving their efficacy in vivo. Additionally, the methylbutanoyl and pyrrolidine moieties contribute to the molecule's ability to penetrate cellular membranes, further enhancing its potential as a drug carrier.

Recent studies have also explored the use of this compound in enzyme inhibition and antibiotic development. By modifying the side chains and functional groups, researchers have been able to fine-tune the molecule's activity against specific targets, such as bacterial enzymes or viral proteins. These findings underscore the versatility of this compound in addressing diverse therapeutic challenges.

In terms of manufacturing, the synthesis of this compound involves a multi-step process that requires meticulous control over reaction conditions. The use of high-purity reagents and advanced purification techniques ensures that the final product meets stringent quality standards. Furthermore, ongoing research into scalable production methods aims to make this compound more accessible for large-scale applications in pharmaceutical manufacturing.

The integration of computational chemistry tools has also played a pivotal role in understanding the properties of this compound. Molecular modeling studies have provided insights into its three-dimensional structure, interaction with biological targets, and potential for optimization. These computational approaches complement experimental studies, accelerating the development of this compound into clinically relevant applications.

In conclusion, CAS No. 2171777-24-3 represents a cutting-edge advancement in organic chemistry with broad implications for drug discovery and development. Its unique structure, combined with recent research findings, positions it as a key player in the creation of novel therapeutic agents. As research continues to unfold, this compound is expected to contribute significantly to advancements in medicine and biotechnology.